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Abstract

Flavanthrone, with the Chemical Abstracts Service (CAS) number 475-71-8, is a polycyclic
aromatic compound classified as a vat dye and organic pigment.[1][2][3] Its robust chemical
structure imparts properties such as high thermal stability and lightfastness, making it valuable
in the textile and coatings industries.[1][3] Beyond its industrial applications, flavanthrone has
garnered interest in the scientific community for its potential antioxidant, anti-inflammatory, and
antimicrobial properties, characteristic of the broader flavonoid family to which it belongs.[3][4]
This technical guide provides an in-depth overview of the chemical and physical properties of
flavanthrone, detailed experimental protocols for its synthesis and analysis, and an exploration
of its potential biological activities and mechanisms of action.

Chemical and Physical Properties

Flavanthrone is a yellow to orange crystalline solid that is insoluble in water but exhibits
solubility in concentrated sulfuric acid and certain organic solvents like nitrobenzene.[1][5] It is
an odorless compound with high thermal stability under normal conditions.[1]
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Property Value Reference(s)

CAS Number 475-71-8 [1][2][6]

Molecular Formula C28H12N202 [2][6]

Molecular Weight 408.41 g/mol [2]
Benzo[h]benz[3]

IUPAC Name [4]acridino[2,1,9,8- [6]
kimna]acridine-8,16-dione
INChl=1S/C28H12N202/c31-
27-15-7-3-1-5-13(15)25-21-
17(27)9-12-20-23(21)24-

InChl [41[6]
19(29-25)11-10-18-
22(24)26(30-20)14-6-2-4-8-
16(14)28(18)32/h1-12H
KJPJZBYFYBYKPK-

InChliKey [6]

UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=NC4=C
5C6=C(C=C4)C(=0)C7=CC=C
C=C7C6=NC8=C5C3=C(C2=

0)C=C8

Synonyms

Pigment Yellow 24, Vat Yellow

1, Flavanthrene, C.l. 70600

[11(2]31[5]

Physical Properties

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://wap.guidechem.com/encyclopedia/flavanthrone-dic4366.html
https://www.lookchem.com/casno475-71-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Flavanthrone
https://www.lookchem.com/casno475-71-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Flavanthrone
https://www.lookchem.com/casno475-71-8.html
https://www.artiscreation.com/yellow.html
https://cymitquimica.com/cas/475-71-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Flavanthrone
https://cymitquimica.com/cas/475-71-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Flavanthrone
https://pubchem.ncbi.nlm.nih.gov/compound/Flavanthrone
https://pubchem.ncbi.nlm.nih.gov/compound/Flavanthrone
https://wap.guidechem.com/encyclopedia/flavanthrone-dic4366.html
https://www.lookchem.com/casno475-71-8.html
https://www.artiscreation.com/yellow.html
https://www.medchemexpress.com/flavanthrone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Yellow to orange

Appearance powder/brownish-yellow [1112]
needles

Boiling Point 730.1 °C at 760 mmHg [2]

Flash Point 365.3 °C [2]

Density 1.575 g/cm3 [2]

Vapor Pressure

3.56E-21 mmHg at 25°C

[2]

Refractive Index

1.936

[2]

Solubility

Soluble in dilute alkaline
solutions and hot
nitrobenzene; slightly soluble
in o-chlorophenol, pyridine,
and sulfuric acid; insoluble in
water, acetone, ethanol,

toluene, or chloroform.

[1](21[5]

Spectral Data

Mass Spectrometry

Mass spectrometry data for flavanthrone is available in public databases such as PubChem,

which includes a GC-MS spectrum from the National Institute of Standards and Technology

(NIST).[6]

Infrared (IR) Spectroscopy

The IR spectrum of flavanthrone is also accessible through chemical databases and provides

information about its functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While mentioned in some chemical databases, detailed experimental *H and *3C NMR spectral

data for flavanthrone are not readily available in the public domain.[1]
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UV-Visible (UV-Vis) Spectroscopy

The conjugated double bond system in flavanthrone's structure is responsible for its
absorption of light in the visible spectrum, resulting in its characteristic yellow to orange color.

[4]

Experimental Protocols
Synthesis of Flavanthrone

One documented method for the synthesis of flavanthrone involves the use of 1-chloro-2-
acetamidoanthraquinone as a starting material. The process includes a dechlorination and
condensation reaction catalyzed by copper powder in a dimethylformamide (DMF) medium.
Following the removal of copper, the intermediate product is hydrolyzed and undergoes ring
closure in the presence of concentrated sulfuric acid.[1]

Another approach involves the treatment of 2-amino-anthraquinone with antimony
pentachloride or titanium tetrachloride in nitrobenzene.[1]

lllustrative Synthesis Workflow:
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1-Chloro-2-acetamidoanthraquinone

l

Dechlorination & Condensation
(Copper powder, DMF)

l

Intermediate Product

'

Copper Removal

'

Hydrolysis & Ring Closure
(Conc. H2S04)

:

Crude Flavanthrone

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of flavanthrone.

Purification of Flavanthrone

Crude flavanthrone often requires purification to remove unreacted starting materials and by-
products. Common purification methods include:

» Solvent Washing: Washing the crude product with solvents such as hot water, nitrobenzene,
or sulfuric acid solutions.

e Recrystallization from Sulfuric Acid: Dissolving the impure flavanthrone in sulfuric acid and
then recrystallizing it.
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e Leuco Form Reduction: Reducing the flavanthrone to its water-soluble leuco form, followed
by recrystallization.

Purification Process Flow:

Purification Options

l Crude Flavanthrone l

Solvent Washing Recrystallization from H2SOa4 Leuco Form Reduction

:

> Pure Flavanthrone [

Prepare Flavanthrone Solutlons Prepare DPPH Solution
(various concentrations)

; ;

Mix Flavanthrone and DPPH Solutions

i

Incubate in the Dark

i

Measure Absorbance at ~517 nm

i

Calculate % Inhibition and ICso
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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